2-(4-fluorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)acetamide hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)acetamide;hydrochloride
• InChI: InChI=1S/C23H26FN3O2S.ClH/c1-17-4-2-5-20-22(17)25-23(30-20)27(11-3-10-26-12-14-29-15-13-26)21(28)16-18-6-8-19(24)9-7-18;/h2,4-9H,3,10-16H2,1H3;1H
• InChI Key: LQXNTUJPOHAOCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)CC4=CC=C(C=C4)F.Cl
• Molecular Formula: C23H27ClFN3O2S
• Molecular Weight: 464.0 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this compound is not detailed in the available literature, similar compounds have been synthesized using a one-pot C–C and C–N bond forming strategy. This involves the reaction of 4-hydroxy-1-methylquinolin-2(1H)-one, 2-aminobenzothiazole and aromatic aldehydes.

Scientific Research Applications

Perovskite Solar Cells (PerSCs) Enhancement

The compound has been investigated for its role in improving the performance of inverted perovskite solar cells (PerSCs). Researchers have designed an amphoteric organic salt, 2-(4-fluorophenyl)ethylammonium-4-methyl benzenesulfonate (4FPEAPSA), which optimizes the film morphology and energy level alignment at the perovskite buried interface. Here’s how it works:

• Morphology Optimization : 4FPEAPSA treatment promotes the growth of a void-free, coarse-grained, and hydrophobic film by inducing crystal orientation. .

Future Directions

Given the potential applications of this compound in organic and medicinal chemistry, future research could focus on exploring its biological activities, optimizing its synthesis process, and investigating its physical and chemical properties.